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Compound of Interest

Compound Name:
4-Hydrazino-7-nitro-benzofurazan

hydrazine adduct

Cat. No.: B145131 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with essential information for the safe storage and handling of 4-hydrazino-7-

nitro-benzofurazan, often available as its hydrazine adduct (NBD-H).

Frequently Asked Questions (FAQs)
Q1: What is 4-hydrazino-7-nitro-benzofurazan?

4-hydrazino-7-nitro-benzofurazan, and its common hydrazine adduct NBD-H, is a fluorescent

labeling reagent.[1] It is utilized in various applications, including analytical chemistry for

detecting and quantifying compounds, pharmaceutical development, and environmental

monitoring.[2] The molecule contains a hydrazino group that readily reacts with carbonyl

groups to form stable, highly fluorescent hydrazones, making it a valuable tool for HPLC

analysis.[3]

Q2: What are the primary hazards associated with this compound?

4-hydrazino-7-nitro-benzofurazan is classified as a flammable solid.[4] It is also known to cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[5][6] It is crucial to

handle this chemical with appropriate personal protective equipment and in a well-ventilated

area.[7]

Q3: How should I properly store 4-hydrazino-7-nitro-benzofurazan?
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Proper storage is critical to maintain the stability and integrity of the compound. It should be

stored in a refrigerator at temperatures between 2°C and 8°C.[2][8] The container must be kept

tightly closed, and the compound should be stored under an inert gas, such as nitrogen.[2][7][9]

It is also sensitive to light and should be protected from exposure.[7][9]

Q4: Can I store solutions of NBD-H?

Yes, solutions of NBD-H can be stored, but for limited periods. When dissolved in a solvent, it is

recommended to store the solution at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

[9] These solutions should also be protected from light and stored under a nitrogen

atmosphere.[1][9]
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Issue Possible Cause Recommended Solution

Poor or no fluorescence after

labeling reaction.

Degradation of the NBD-H

reagent.

Ensure the reagent has been

stored correctly at 2-8°C,

under inert gas, and protected

from light.[2][7][9] Consider

using a fresh vial of the

reagent.

Incomplete reaction with the

carbonyl compound.

Verify the reaction conditions,

including pH and incubation

time, as these can influence

the efficiency of hydrazone

formation.

Inconsistent experimental

results.

Instability of the NBD-H stock

solution.

Prepare fresh stock solutions

for each experiment. If storing,

ensure it is at -80°C for no

longer than 6 months or -20°C

for no longer than 1 month.[1]

[9]

Contamination of the reagent.

Use high-purity solvents and

handle the compound with

clean equipment to prevent

contamination.

Visible degradation of the solid

reagent (e.g., color change).
Improper storage conditions.

Discard the degraded reagent.

Review storage procedures to

ensure the container is tightly

sealed, stored at the correct

temperature, and protected

from light and air.[3][7]

Quantitative Data Summary
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Parameter Value Source

Solid Storage Temperature 2 - 8 °C [2][8]

Solution Storage Temperature

(Short-term)
-20 °C (up to 1 month) [1][9]

Solution Storage Temperature

(Long-term)
-80 °C (up to 6 months) [1][9]

Purity (Typical) ≥ 98% (HPLC) [2]

Appearance Orange to brown powder [2]

Experimental Protocols
While detailed, specific experimental protocols are highly dependent on the application, a

general workflow for using NBD-H as an HPLC labeling reagent for carbonyl compounds is

outlined below.
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Prepare NBD-H Solution

Mix NBD-H Solution and Sample

Prepare Carbonyl-Containing Sample

Incubate to Form Fluorescent Hydrazone

Analyze by HPLC with Fluorescence Detection
(Ex: 470 nm, Em: 550 nm)
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Start Handling Procedure

Assess Risks:
- Flammable Solid

- Skin/Eye/Respiratory Irritant

Wear Appropriate PPE:
- Gloves

- Safety Goggles
- Lab Coat

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Handle with Care:
- Avoid creating dust

- Avoid contact with skin and eyes

Store Properly:
- 2-8°C

- Tightly closed container
- Under inert gas

- Protect from light

End of Procedure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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